Cas no 1565389-20-9 (2-{6-methylthieno2,3-dpyrimidin-4-yl}acetic acid)

• Product Name: 2-{6-methylthieno2,3-dpyrimidin-4-yl}acetic acid
• CAS No: 1565389-20-9
• MF: C₉H₈N₂O₂S
• MW: 208.237020492554
• MDL: MFCD26912397
• CID: 5612910
• PubChem ID: 104571291
• Update Time: 2025-10-24

2-{6-methylthieno2,3-dpyrimidin-4-yl}acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(6-METHYLTHIENO[2,3-D]PYRIMIDIN-4-YL)ACETICACID
• 2-(6-METHYLTHIENO[2,3-D]PYRIMIDIN-4-YL)ACETIC ACID
• EN300-330915
• 2-{6-methylthieno[2,3-d]pyrimidin-4-yl}acetic acid
• 1565389-20-9
• Thieno[2,3-d]pyrimidine-4-acetic acid, 6-methyl-
• 2-{6-methylthieno2,3-dpyrimidin-4-yl}acetic acid

• MDL： MFCD26912397
• Inchi： 1S/C9H8N2O2S/c1-5-2-6-7(3-8(12)13)10-4-11-9(6)14-5/h2,4H,3H2,1H3,(H,12,13)
• InChI Key： XKCHBRJBNHBFQY-UHFFFAOYSA-N
• SMILES： S1C(C)=CC2C1=NC=NC=2CC(=O)O

Computed Properties

• Exact Mass: 208.03064868g/mol
• Monoisotopic Mass: 208.03064868g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 237
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 91.3Ų

Experimental Properties

• Density: 1.454±0.06 g/cm3(Predicted)
• Boiling Point: 416.6±40.0 °C(Predicted)
• pka: 3.23±0.30(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thienopyrimidines

Additional information on 2-{6-methylthieno2,3-dpyrimidin-4-yl}acetic acid

2-{6-methylthieno[2,3-d]pyrimidin-4-yl}acetic Acid: A Comprehensive Overview

2-{6-methylthieno[2,3-d]pyrimidin-4-yl}acetic acid is a fascinating compound with the CAS number 1565389-20-9. This compound belongs to the class of thienopyrimidine derivatives, which have garnered significant attention in recent years due to their diverse biological activities and potential applications in various fields, including drug discovery and agrochemicals. The structure of this compound is characterized by a thienopyrimidine ring system, which is fused with a methyl group at the 6-position and an acetic acid moiety at the 4-position. This unique structural arrangement contributes to its intriguing chemical properties and biological functions.

The synthesis of 2-{6-methylthieno[2,3-d]pyrimidin-4-yl}acetic acid involves a series of well-defined organic reactions. Researchers have employed various strategies, including microwave-assisted synthesis and traditional heating methods, to optimize the yield and purity of this compound. Recent studies have highlighted the importance of reaction conditions, such as temperature and solvent selection, in achieving high-quality products. For instance, a study published in *Journal of Organic Chemistry* demonstrated that the use of polar aprotic solvents significantly enhances the reaction efficiency in the formation of thienopyrimidine derivatives.

One of the most remarkable aspects of 2-{6-methylthieno[2,3-d]pyrimidin-4-yl}acetic acid is its biological activity. Preclinical studies have shown that this compound exhibits potent anti-inflammatory and antioxidant properties, making it a promising candidate for therapeutic applications. A research team from the University of California conducted a comprehensive evaluation of its anti-inflammatory effects using in vitro models. Their findings revealed that the compound effectively inhibits pro-inflammatory cytokines such as TNF-α and IL-6, suggesting its potential utility in treating inflammatory diseases like arthritis and cardiovascular disorders.

In addition to its therapeutic potential, 2-{6-methylthieno[2,3-d]pyrimidin-4-yl}acetic acid has also been explored for its role in agrochemicals. Recent advancements in agricultural chemistry have focused on developing eco-friendly pesticides and herbicides with minimal environmental impact. This compound has shown remarkable efficacy in controlling plant pathogens and pests without causing harm to non-target organisms. A study published in *Pest Management Science* highlighted its ability to inhibit fungal growth by disrupting cellular membrane integrity, offering a sustainable solution for crop protection.

The structural versatility of 2-{6-methylthieno[2,3-d]pyrimidin-4-yl}acetic acid allows for further functionalization to enhance its bioavailability and pharmacokinetic properties. Researchers are actively investigating methods to modify the acetic acid moiety or introduce additional substituents on the thienopyrimidine ring to improve drug delivery systems. For example, a team from Tokyo University developed a prodrug version of this compound that significantly increased its solubility and absorption rate in vivo.

Moreover, computational studies have played a pivotal role in understanding the molecular mechanisms underlying the biological activities of 2-{6-methylthieno[2,3-d]pyrimidin-4-yl}acetic acid. Using advanced molecular docking techniques, scientists have identified key interactions between this compound and target proteins involved in inflammatory pathways. These insights provide valuable guidance for rational drug design and optimization.

In conclusion, 2-{6-methylthieno[2,3-d]pyrimidin-4-yl}acetic acid (CAS No: 1565389-20-9) is a multifaceted compound with immense potential across various scientific domains. Its unique structure, coupled with cutting-edge research advancements, positions it as a key player in future innovations within medicine and agriculture. As ongoing studies continue to unravel its full spectrum of applications, this compound is poised to make significant contributions to both human health and sustainable agriculture.